![molecular formula C11H13ClN2O5 B2810521 2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride CAS No. 2460756-20-9](/img/structure/B2810521.png)
2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride” is a complex organic compound. It contains an amino group and a carboxylic acid group, which are common functional groups in biochemistry . It’s related to “3-[(3-Carboxypropanoyl)amino]benzoic acid”, which has a molecular formula of C11H11NO5 .
Molecular Structure Analysis
The molecular structure of a compound similar to “2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride”, namely “3-[(3-Carboxypropanoyl)amino]benzoic acid”, has been reported. It has a molecular formula of C11H11NO5, an average mass of 237.209 Da, and a monoisotopic mass of 237.063721 Da .Scientific Research Applications
Anticancer Applications
Para-aminobenzoic acid (PABA) compounds, such as “2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride”, have shown potential in anticancer applications . For example, the compound N - (4- ( (3-Methoxyphenyl) carbamoyl)phenyl) nicotinamide was found to have a noticeable in vitro VEGFR-2 inhibitory effect, which is significant in cancer treatment .
Anti-Alzheimer’s Applications
PABA compounds have also demonstrated potential in the treatment of Alzheimer’s disease . The structural versatility of these compounds allows for the development of novel molecules that could be used in future clinical trials for Alzheimer’s treatment .
Antibacterial Applications
The synthesized 2-amino benzoic acid derivatives were found to be bacteriostatic in action . This suggests their potential use in the treatment of bacterial infections .
Antiviral Applications
PABA compounds have shown potential in antiviral applications . Their unique features make them strong candidates for inclusion in a massive chemical database of molecules having drug-like effects .
Antioxidant Applications
PABA compounds have demonstrated antioxidant properties . This suggests their potential use in the prevention of diseases caused by oxidative stress .
Anti-Inflammatory Applications
PABA compounds have shown anti-inflammatory properties . This suggests their potential use in the treatment of inflammatory diseases .
Antifungal Applications
The synthesized 2-amino benzoic acid derivatives were found to be fungistatic in action . This suggests their potential use in the treatment of fungal infections .
Pharmaceutical Research and Development
Given its structural versatility and ability to undergo substitutions at both the amino and carboxyl groups, PABA is a commonly used building block in pharmaceuticals . It is great for the development of a wide range of novel molecules with potential medical applications .
properties
IUPAC Name |
2-[(2-amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O5.ClH/c12-7(5-9(14)15)10(16)13-8-4-2-1-3-6(8)11(17)18;/h1-4,7H,5,12H2,(H,13,16)(H,14,15)(H,17,18);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPSQNKNDUQKVFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)C(CC(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.